Cas no 473733-26-5 ((1S)-1-(5-methylfuran-2-yl)ethan-1-amine)

• Product Name: (1S)-1-(5-methylfuran-2-yl)ethan-1-amine
• CAS No: 473733-26-5
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD09817790
• CID: 2084228
• PubChem ID: 7047673
• Update Time: 2025-06-11

(1S)-1-(5-methylfuran-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (aS)-a,5-dimethyl-2-Furanmethanamine
• (1S)-1-(5-METHYLFURAN-2-YL)ETHAN-1-AMINE
• (1S)-1-(5-methylfuran-2-yl)ethanamine
• (S)-1-(5-Methylfuran-2-yl)ethanamine
• SCHEMBL12261721
• 473733-26-5
• (S)-1-(5-METHYLFURAN-2-YL)ETHAN-1-AMINE
• EN300-89277
• Y12182
• AKOS017463720
• [S,(?)]-alpha,5-Dimethyl-2-furanmethanamine
• (1S)-1-(5-methylfuran-2-yl)ethan-1-amine

• MDL： MFCD09817790
• Inchi： 1S/C7H11NO/c1-5-3-4-7(9-5)6(2)8/h3-4,6H,8H2,1-2H3/t6-/m0/s1
• InChI Key： XEWUTPKFVOPDCL-LURJTMIESA-N
• SMILES： O1C(C)=CC=C1[C@H](C)N

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.2Ų

Additional information on (1S)-1-(5-methylfuran-2-yl)ethan-1-amine

Introduction to (1S)-1-(5-methylfuran-2-yl)ethan-1-amine and Its Significance in Modern Chemical Biology

(1S)-1-(5-methylfuran-2-yl)ethan-1-amine, with the CAS number 473733-26-5, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This molecule, characterized by a chiral center and an aromatic furan ring, has opened new avenues in the development of bioactive molecules and therapeutic agents. The increasing interest in this compound stems from its potential applications in drug discovery, particularly in targeting neurological and inflammatory diseases.

The structural motif of (1S)-1-(5-methylfuran-2-yl)ethan-1-amine is highly intriguing from a chemical biology perspective. The presence of a furan ring enhances the molecule's ability to interact with biological targets, while the chiral amine provides a scaffold for selective binding. These features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents targeting neurological disorders. The unique properties of (1S)-1-(5-methylfuran-2-yl)ethan-1-amine have positioned it as a promising lead compound in this area. Studies have shown that this molecule exhibits potential neuroprotective effects, making it a candidate for further investigation in conditions such as Alzheimer's disease and Parkinson's disease.

One of the most compelling aspects of (1S)-1-(5-methylfuran-2-yl)ethan-1-amine is its ability to modulate biological pathways associated with inflammation and neurodegeneration. Research has indicated that this compound can interact with specific receptors and enzymes involved in these pathways, leading to potential therapeutic benefits. For instance, studies have demonstrated its ability to inhibit the activity of enzymes such as COX-2, which is known to play a role in inflammation.

The synthesis of (1S)-1-(5-methylfuran-2-yl)ethan-1-amine presents both challenges and opportunities for chemists. The need for precise stereocontrol at the chiral center requires advanced synthetic methodologies. However, recent advancements in asymmetric synthesis have made it more feasible to produce this compound in high yields and purity. These advancements are crucial for enabling further biological evaluation and drug development.

The pharmacological profile of (1S)-1-(5-methylfuran-2-yl)ethan-1-amine has been extensively studied in preclinical models. Initial findings suggest that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.

In conclusion, (1S)-1-(5-methylfuran-2-yl)ethan-1-amine (CAS no. 473733-26-5) represents a significant advancement in the field of chemical biology. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.